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Compound of Interest

Compound Name: Cyanox CY 1790

Cat. No.: B1669380

Head-to-Head Comparison: Cyanox CY 1790 vs.
BHT in Polymer Stabilization

In the realm of polymer stabilization, the selection of an appropriate antioxidant is critical to
ensure the longevity and performance of plastic materials. This guide provides a detailed head-
to-head comparison of two commonly used phenolic antioxidants: Cyanox CY 1790, a high
molecular weight hindered phenolic antioxidant, and Butylated Hydroxytoluene (BHT), a
traditional and widely utilized stabilizer. This comparison is intended for researchers, scientists,
and professionals in drug development and polymer science, offering a comprehensive
overview of their performance based on available data.

Executive Summary

Cyanox CY 1790 and BHT are both effective in protecting polymers from degradation caused
by heat and oxygen. However, they exhibit key differences in their physical properties and
performance characteristics. Cyanox CY 1790, with its significantly higher molecular weight,
offers superior thermal stability, lower volatility, and minimal color contribution, making it
suitable for demanding applications where long-term heat stability and color retention are
crucial. BHT, while an effective and economical antioxidant, is more volatile and can contribute
to discoloration under certain processing conditions. The choice between these two stabilizers
will ultimately depend on the specific polymer, processing parameters, and end-use application

requirements.
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Data Presentation: A Comparative Analysis

The following tables summarize the key physical and performance characteristics of Cyanox
CY 1790 and BHT. Due to the limited availability of direct head-to-head comparative studies in
publicly accessible literature, the performance data for Cyanox CY 1790 is primarily qualitative,
based on technical datasheets, while quantitative data for BHT in polyethylene is provided as a
benchmark.

Table 1: Physical and Chemical Properties

Butylated Hydroxytoluene

Property Cyanox CY 1790 (BHT)

1,3,5-Tris(4-tert-butyl-3-

hydroxy-2,6- 2,6-di-tert-butyl-4-
dimethylbenzyl)-1,3,5-triazine- methylphenol
2,4,6(1H,3H,5H)-trione

Chemical Name

CAS Number 40601-76-1 128-37-0

Molecular Formula C42H57N30e C1s5H240

Molecular Weight 699.9 g/mol [1][2] 220.35 g/mol

Melting Point 159-162 °C[1] ~70°C

Appearance White to off-white powder[1] White crystalline solid

Table 2: Performance in Polymer Stabilization (Polyethylene Matrix)
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Performance Metric

Cyanox CY 1790

Butylated
Hydroxytoluene
(BHT)

Test Method

Oxidative Induction
Time (OIT) at 200°C

Expected to be high
due to low volatility
and high molecular
weight. (Specific data

not publicly available)

~25 minutes (at 0.1
wit%)[3]

ASTM D3895

Oxidation Index (after

accelerated aging)

Expected to be low,
indicating high
oxidative stability.
(Specific data not

publicly available)

0.21 (at 0.1 wt% in
HXLPE)[4][5]

FTIR Spectroscopy

Yellowness Index (YI)

Minimal color

contribution is a key
performance benefit.
[1] (Specific data not

publicly available)

Can contribute to
yellowing, especially
at higher processing

temperatures.[6]

ASTM E313

Thermal Stability
(Onset of
Decomposition by
TGA)

High thermal stability
due to high molecular
weight. (Specific data

not publicly available)

~370 °C (at 0.1 wt%)
[3]

Thermogravimetric
Analysis (TGA)

Volatility

Low([1]

High

Experimental Protocols

Detailed methodologies for the key experiments cited are crucial for the accurate assessment
of antioxidant performance. The following are summaries of standard testing protocols.

Oxidative Induction Time (OIT) - ASTM D3895

This method determines the oxidative stability of polyolefins by differential scanning calorimetry
(DSC).
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o Sample Preparation: A small, representative sample of the polymer compound (typically 5-10
mg) is placed in an open aluminum pan.

 Instrumentation: A differential scanning calorimeter, capable of precise temperature control
and gas atmosphere switching, is used.

e Test Procedure:

o The sample is heated to a specified isothermal temperature (e.g., 200°C) under an inert
nitrogen atmosphere.

o Once the temperature has stabilized, the atmosphere is switched to pure oxygen at a
constant flow rate.

o The time from the introduction of oxygen until the onset of the exothermic oxidation peak
is recorded as the Oxidative Induction Time. A longer OIT indicates better oxidative
stability.

Yellowness Index (YI) - ASTM E313

This practice provides a method for calculating the yellowness index of plastics from
spectrophotometric data.

o Sample Preparation: Polymer samples are typically prepared as flat plaques of a specified
thickness.

 Instrumentation: A spectrophotometer or colorimeter capable of measuring tristimulus values
(X,Y, Z) is used.

o Test Procedure:
o The instrument is calibrated using a standard white reference.
o The spectral reflectance or transmittance of the polymer sample is measured.

o The tristimulus values are used to calculate the Yellowness Index using the formula
specified in the ASTM E313 standard. A lower Y1 value indicates less yellowing and better
color stability.
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Thermogravimetric Analysis (TGA)

TGA is used to determine the thermal stability of a material by measuring its weight loss as a
function of temperature in a controlled atmosphere.

o Sample Preparation: A small, accurately weighed sample of the polymer is placed in a TGA
pan.

 Instrumentation: A thermogravimetric analyzer, which includes a precision balance and a
furnace, is used.

o Test Procedure:
o The sample is heated at a constant rate in a controlled atmosphere (e.g., nitrogen or air).
o The weight of the sample is continuously monitored as the temperature increases.

o The temperature at which a significant weight loss occurs is identified as the onset of
decomposition, indicating the thermal stability of the material.

Visualization of Concepts
Polymer Degradation and Stabilization Workflow

The following diagram illustrates the general process of polymer degradation and the role of
antioxidants in inhibiting this process.

Polymer Degradation & Stabilization

Heat, Oxygen, UV Light

Initiation Free Radicals (Re, ROO¢)
Termination >
Antioxidant (AH) »| Stable Products

Degraded Polymer
(Chain Scission, Crosslinking)

Propagation
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Click to download full resolution via product page

Caption: Workflow of polymer degradation and the intervention of antioxidants.

Head-to-Head Characteristic Comparison

This diagram provides a logical comparison of the key characteristics of Cyanox CY 1790 and
BHT.

Cyanox CY 1790 vs. BHT: Key Characteristics

Cyanox CY 1790

Minimal Color Contribution

Low Volatility High Thermal Stability
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\ BHT
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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